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Compound of Interest

Compound Name: Cyclohexyltrimethoxysilane

Cat. No.: B098004 Get Quote

Essential Safety and Handling Guide for
Cyclohexyltrimethoxysilane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Cyclohexyltrimethoxysilane. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification
Cyclohexyltrimethoxysilane is a chemical that poses several hazards. It is classified as a

combustible liquid and can cause serious eye irritation and skin irritation. In some cases, it may

cause severe skin burns and eye damage.[1][2][3] Upon contact with water or moisture, it can

liberate methanol, which may have chronic effects on the central nervous system.[1]

Quantitative Hazard Classification Data

The following table summarizes the Globally Harmonized System (GHS) classification for

Cyclohexyltrimethoxysilane based on aggregated data.
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Hazard Class GHS Category
Percentage of
Notifications

Hazard Statement

Flammable Liquids Category 3 / 4 17.1%

H226: Flammable

liquid and vapor /

H227: Combustible

liquid

Skin

Corrosion/Irritation
Category 1B 51.3%

H314: Causes severe

skin burns and eye

damage

Skin

Corrosion/Irritation
Category 2 43.4%

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A 26.3%

H319: Causes serious

eye irritation

Data sourced from aggregated GHS information.[2]

Personal Protective Equipment (PPE)
To ensure safety when handling Cyclohexyltrimethoxysilane, the following personal

protective equipment is mandatory.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][4][5]

An emergency eyewash station and safety shower must be readily accessible.[1][4]

Personal Protective Equipment (PPE):
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face
Chemical Goggles or Face

Shield

Must be worn to protect

against splashes. Contact

lenses should not be worn.[1]

Hands
Neoprene or Nitrile Rubber

Gloves

Provides protection against

skin contact. Gloves must be

inspected before use.[1]

Body
Chemical-Resistant Lab Coat

or Protective Clothing

A fully buttoned, long-sleeved

lab coat is required to protect

the skin.[1]

Respiratory NIOSH-Certified Respirator

A NIOSH-certified combination

organic vapor/acid gas (yellow

cartridge) respirator should be

used if ventilation is

inadequate or for spill

response.[1]

Handling and Storage Protocols
Safe Handling Workflow Diagram
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Workflow for Handling Cyclohexyltrimethoxysilane

Preparation

Handling

Cleanup & Disposal

Verify Fume Hood Functionality

Don Appropriate PPE

Assemble Materials in Hood

Dispense Chemical

Proceed with caution

Perform Experimental Work

Decontaminate Surfaces

After experiment completion

Dispose of Liquid Waste Dispose of Solid Waste

Doff PPE

Click to download full resolution via product page

Caption: Workflow for Handling Cyclohexyltrimethoxysilane.
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6]

Keep away from heat, sparks, and open flames.[1][5]

Protect from moisture as it reacts with water to liberate methanol.[1][4]

Incompatible with alcohols, amines, and oxidizing agents.[1]

Emergency Procedures and Disposal
First-Aid Measures:

Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical

advice.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1][3]

Spill and Leak Procedures:

Evacuate the area and remove all ignition sources.[1]
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Ensure adequate ventilation.

Wear the appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, labeled container for disposal.[1]

Disposal Plan:

Dispose of Cyclohexyltrimethoxysilane and any contaminated materials as hazardous

waste.[1]

Disposal must be in accordance with all applicable local, state, and federal regulations.[1]

The substance may be incinerated by a licensed waste disposal facility.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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